Cas no 1682-20-8 (4-Amino-2,3,5,6-tetrafluoropyridine)

4-Amino-2,3,5,6-tetrafluoropyridine structure
1682-20-8 structure
Product Name:4-Amino-2,3,5,6-tetrafluoropyridine
CAS No:1682-20-8
MF:C5H2F4N2
MW:166.076394557953
MDL:MFCD00010855
CID:41800
PubChem ID:87562993
Update Time:2025-09-23

4-Amino-2,3,5,6-tetrafluoropyridine Chemical and Physical Properties

Names and Identifiers

    • 2,3,5,6-Tetrafluoropyridin-4-amine
    • 4-Amino-2,3,5,6-tetrafluoropyridine
    • 4-AMINOTETRAFLUOROPYRIDINE
    • 4-AMino-2,3,5,6-terafluoropyridine
    • 4-Pyridinamine, 2,3,5,6-tetrafluoro-
    • 4-AMINO-2,3,5,6-TETRAFLUORROPYRIDINE
    • 2,3,5,6-Tetrafluoro-pyridin-4-ylamine
    • 4-Amino-2,3,5,6-tetrafluoropyridine 98%
    • 2,3,5,6-tetrafluoro-4-pyridinamine
    • 2,3,5,6-tetrafluoro-4-pyridylamine
    • PubChem2992
    • tetrafluoropyridin-4-amine
    • 4-amino-tetrafluoropyridine
    • PLVFNMQHMRRBAA-UHFFFAOYSA-N
    • SBB028360
    • VP10444
    • RP22857
    • 4-amino
    • AS-48021
    • SCHEMBL1002200
    • SDCCGMLS-0064535.P001
    • C5H2F4N2
    • 1682-20-8
    • 2,3,5,6-tetrakis(fluoranyl)pyridin-4-amine
    • J-010439
    • A810951
    • J-514314
    • MFCD00010855
    • FT-0617616
    • 4-Amino-2,3,5,6-tetrafluoropyridine, 98%
    • F17553
    • CS-0157955
    • SB52492
    • AMY12504
    • DTXSID60361523
    • AKOS005063368
    • A1546
    • DB-001281
    • 4-Aminotetrafluoropyridine;4-Amino-2,3,5,6-tetrafluoropyridine
    • 623-682-7
    • DTXCID80312572
    • MDL： MFCD00010855
    • Inchi： 1S/C5H2F4N2/c6-1-3(10)2(7)5(9)11-4(1)8/h(H2,10,11)
    • InChI Key： PLVFNMQHMRRBAA-UHFFFAOYSA-N
    • SMILES： FC1C(=NC(=C(C=1N)F)F)F
    • BRN： 475870

Computed Properties

  • Exact Mass: 166.01500
  • Monoisotopic Mass: 166.015
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.2
  • Topological Polar Surface Area: 38.9

Experimental Properties

  • Color/Form: White crystalline powder.
  • Density: 1.631
  • Melting Point: 85.0 to 88.0 deg-C
  • Boiling Point: 208.3°Cat760mmHg
  • Flash Point: 79.8°C
  • Refractive Index: 1.485
  • PSA: 38.91000
  • LogP: 1.80140
  • Solubility: Not determined

4-Amino-2,3,5,6-tetrafluoropyridine Security Information

4-Amino-2,3,5,6-tetrafluoropyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Amino-2,3,5,6-tetrafluoropyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029000170-500g
4-Amino-2,3,5,6-tetrafluoropyridine
 1682-20-8 95%
500g
 $1,219.02 2022-04-02
Alichem
A029000170-1000g
4-Amino-2,3,5,6-tetrafluoropyridine
 1682-20-8 95%
1000g
 $2,193.71 2022-04-02
Apollo Scientific
PC5620-1g
4-Aminotetrafluoropyridine
 1682-20-8 98%
1g
 £15.00 2025-02-21
Apollo Scientific
PC5620-5g
4-Aminotetrafluoropyridine
 1682-20-8 98%
5g
 £18.00 2025-02-21
Chemenu
CM175726-500g
4-Amino-2,3,5,6-tetrafluoropyridine
 1682-20-8 95%
500g
 $843 2021-08-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T35440-5g
2,3,5,6-Tetrafluoropyridin-4-amine
 1682-20-8 98%
5g
 ¥110.0 2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T35440-25g
2,3,5,6-Tetrafluoropyridin-4-amine
 1682-20-8 98%
25g
 ¥514.0 2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T35440-1g
2,3,5,6-Tetrafluoropyridin-4-amine
 1682-20-8 98%
1g
 ¥30.0 2024-07-18
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
300624-1G
4-Amino-2,3,5,6-tetrafluoropyridine
 1682-20-8
1g
 ¥324.14 2023-12-09
TRC
A630263-50mg
4-Amino-2,3,5,6-tetrafluoropyridine
 1682-20-8
50mg
 $ 50.00 2022-04-02

4-Amino-2,3,5,6-tetrafluoropyridine Related Literature

Related Categories

1682-20-8 (4-Amino-2,3,5,6-tetrafluoropyridine) Related Products

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd